2-Chloro-N,N-diethylbenzamide
Cat. No. B076033
M. Wt: 211.69 g/mol
InChI Key: MZJHBUKIOBJCAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[CH2:11]([CH3:12])[NH:13][CH2:14][CH3:15].[Cl:1][C:2](=[O:3])[c:4]1[cH:5][cH:6][cH:7][cH:8][c:9]1[Cl:10]>>[C:2](=[O:3])([c:4]1[cH:5][cH:6][cH:7][cH:8][c:9]1[Cl:10])[N:13]([CH2:11][CH3:12])[CH2:14][CH3:15]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCNCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(Cl)c1ccccc1Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCN(CC)C(=O)c1ccccc1Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
